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Compound of Interest

Compound Name: 2-Hydroxy Irinotecan-d10

CAS No.: 1346597-30-5

Cat. No.: B584396

Get Quote

Executive Safety Summary
Compound: 2-Hydroxy Irinotecan-d10 (Deuterated Internal Standard) Hazard

Classification:High Potency Active Pharmaceutical Ingredient (HPAPI) Occupational Exposure

Band (OEB): 4 or 5 (Estimated OEL < 1 µg/m³) Primary Risks: Carcinogenic, Mutagenic,

Reprotoxic (CMR).[1] Operational Priority: Zero-tolerance for inhalation of particulates or

dermal contact.

Immediate Action Required: Treat this compound as a Cytotoxic agent.[2] Do not handle on an

open bench. All manipulation of the dry powder must occur within a certified Class II Biological

Safety Cabinet (BSC) or a Compounding Aseptic Containment Isolator (CACI).[1]

Scientific Context & Hazard Logic
To ensure compliance and safety, researchers must understand the causality behind these

strict protocols.

The Biological Hazard (Mechanism of Action)
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2-Hydroxy Irinotecan is a structural metabolite of Irinotecan (CPT-11).[1] Like its parent

compound and the active metabolite SN-38, it functions as a Topoisomerase I inhibitor.[3][4][5]

[6]

Mechanism: It binds to the Topo I-DNA complex, preventing the religation of single-strand

DNA breaks.[1][3][4][5][7] This leads to double-strand DNA damage during replication,

causing apoptosis.

Risk Implication: Because it directly interacts with DNA, there is no "safe" threshold for

exposure. It is inherently mutagenic. As a pure standard, it is far more concentrated than the

diluted clinical formulations found in hospitals.

The Isotope Factor (The "d10" Nuance)
The "d10" designation indicates stable isotope labeling with deuterium.[1]

Logistical Risk: Deuterated standards are chemically identical to the non-deuterated forms

regarding toxicity but are significantly more expensive and often supplied in milligram

quantities.

Static Hazard: Small quantities of lyophilized deuterated powders are highly prone to static

electricity. This increases the risk of the powder "jumping" out of the vial or spatula, creating

an invisible particulate cloud that contaminates the BSC and the operator's PPE.[1]

Hierarchy of Controls (Visualized)
The following diagram illustrates the defense layers required for this compound. PPE is the last

line of defense, not the first.
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Most Effective

Least Effective (But Mandatory)

Elimination/Substitution
(Not possible for specific analytical standards)

Engineering Controls
(Class II BSC, Negative Pressure Room, Isolators)

Administrative Controls
(SOPs, Training, Access Restriction)

REQUIRED: Class II Type A2 or B2 BSC
NO Open Bench Work

Personal Protective Equipment
(Double Gloves, Resp Protection, Gowns)

REQUIRED: ASTM D6978 Gloves (x2)
Tyvek/Chemo Gown

N95/P100 (if outside hood)

Click to download full resolution via product page

Figure 1: Hierarchy of Controls emphasizing that PPE supports, but does not replace,

Engineering Controls.

Detailed PPE Specifications
For handling 2-Hydroxy Irinotecan-d10, standard lab coats are insufficient. Adhere to USP

<800> standards.
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Protection Zone Component
Specification /
Standard

Scientific Rationale

Respiratory N95 or P100

NIOSH-approved.[1]

Surgical N95

preferred.

Particulate Defense: If

the powder becomes

airborne (static), it

forms an aerosol.[1]

Note: If working inside

a functioning BSC, an

N95 is for accidental

breach protection.

Hand (Inner) Nitrile Glove 4-5 mil thickness.[1]

Acts as a second skin.

Tape the cuff to the

gown sleeve to seal

the wrist gap.[1]

Hand (Outer) Chemo Glove
ASTM D6978 Tested.

[1] Long cuff.

Permeation

Resistance: ASTM

D6978 gloves are

tested against

chemotherapy drugs

(unlike standard exam

gloves).[1] The outer

glove is "sacrificial"

and removed

immediately after

handling the vial.

Body Chemo Gown

Polyethylene-coated

polypropylene (e.g.,

Tyvek).[1]

Imperviousness: Must

close at the back.

Open-front lab coats

allow powder to settle

on the chest/lap

during weighing.

Eye/Face Safety Goggles ANSI Z87.1 + Face

Shield (if liquid

splashing risk).[1]

Protects mucous

membranes.[8]

Irinotecan is an irritant
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and can be absorbed

through the eyes.

Operational Protocol: Handling & Solubilization
The Gowning Workflow
Correct gowning is a self-validating system. If you do not follow the order, you cross-

contaminate.

Enter Ante-Room 1. Shoe Covers 2. Hand Wash 3. Chemo Gown
(Close Back)

4. N95/P100 Mask
& Goggles

5. Inner Gloves
(Tape to Gown)

6. Outer Gloves
(Long Cuff)

Enter Buffer Room
(Start Work)

Click to download full resolution via product page

Figure 2: Sequential gowning process to ensure a sealed barrier.[1]

Weighing & Dissolution (The Critical Step)
Objective: Solubilize the d10 standard without contaminating the balance or the user.[1]

Static Neutralization:

Place an anti-static gun or ionizer inside the BSC.

Why: Deuterated standards are often dry, fluffy powders. Static charge can cause the

powder to repel from the spatula, creating an inhalation hazard.

Preparation:

Pre-weigh the solvent (e.g., DMSO or Methanol) in the receiving vial before adding the

powder.[1] This is safer than trying to weigh the powder directly onto a weigh paper.

Transfer:

Open the 2-Hydroxy Irinotecan-d10 vial inside the BSC.[1]

Use a disposable anti-static spatula.
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Transfer powder directly into the pre-weighed solvent vial.

Technique: Keep hands physically lower than the air intake grille of the BSC to prevent

blocking airflow.

De-gloving (The "Dirty" Step):

Immediately after closing the vial containing the solution, remove the outer pair of gloves

inside the BSC and discard them in the biohazard waste.[1]

Validation: This ensures that any invisible powder residue on your gloves is not transferred

to the pipette, logbook, or door handle.

Decontamination & Disposal[8][9]
Spill Response (Powder):

Cover spill with wet absorbent pads (do not dry sweep—this aerosolizes the drug).

Clean with Sodium Hypochlorite (Bleach) 2%.

Chemistry: Bleach oxidizes the camptothecin ring structure, deactivating the molecule.

Neutralize with Sodium Thiosulfate (to prevent corrosion of the BSC).

Rinse with Sterile Water, then 70% Ethanol.

Waste Disposal:

All PPE, wipes, and empty vials must be disposed of as Trace Chemotherapy Waste

(typically Yellow bins).[1]

Destruction: High-temperature incineration is required. Do not autoclave (autoclaving may

volatilize the compound).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b584396/docs#personal-protective-equipment-
handling-guide-2-hydroxy-irinotecan-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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